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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B10831163 Get Quote

Technical Support Center: VPC-18005
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling VPC-18005, a small molecule

inhibitor of the ERG (ETS-related gene) transcription factor.

Frequently Asked Questions (FAQs)
Q1: What is VPC-18005 and what is its mechanism of action?

VPC-18005 is a novel small molecule antagonist of the ERG (ETS-related gene) protein.[1][2] It

functions by directly interacting with the ERG-ETS domain, which sterically hinders the binding

of ERG to DNA.[2][3] This disruption of the ERG-DNA interaction inhibits ERG-induced

transcription.[2][4]

Q2: What are the recommended storage conditions for VPC-18005?

Proper storage is crucial to maintain the stability and activity of VPC-18005. The recommended

storage conditions are summarized in the table below.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10831163?utm_src=pdf-interest
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://globalresearchchem.com/storage-and-handling-tips-for-research-chemicals-safety-comes-first/
https://www.probechem.com/products_VPC-18005.html
https://www.probechem.com/products_VPC-18005.html
https://www.benchchem.com/pdf/Technical_Support_Center_Utilizing_Small_Molecule_Kinase_Inhibitors_in_Cell_Culture.pdf
https://www.probechem.com/products_VPC-18005.html
https://www.medchemexpress.com/vpc-18005.html
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration
Special
Instructions

Solid Powder -20°C Up to 12 months Protect from light.[1]

4°C Up to 6 months Protect from light.[1]

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months

Protect from light; use

within 6 months.[4]

-20°C Up to 1 month
Protect from light; use

within 1 month.[4]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes.[5]

Q3: How do I prepare a stock solution of VPC-18005?

VPC-18005 is soluble in dimethyl sulfoxide (DMSO).[6] For example, a 10 mM stock solution

can be prepared in DMSO.[1] When preparing the stock solution, it is important to use

anhydrous DMSO to minimize the introduction of water, which can affect the compound's

stability.[7] If you encounter solubility issues, gentle warming or sonication can be attempted,

but be cautious as this may lead to degradation.[8]

Q4: What personal protective equipment (PPE) should I use when handling VPC-18005?

Standard laboratory PPE should be worn at all times when handling VPC-18005. This includes:

Lab coat

Safety goggles or a face shield

Chemically resistant gloves[9][10]

All handling of the solid compound and concentrated stock solutions should be performed in a

chemical fume hood to minimize inhalation exposure.[9][10]
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Issue 1: The VPC-18005 solution has changed color.

A change in the color of your stock or working solution may indicate chemical degradation or

oxidation.[5] This can be caused by exposure to light, air, or impurities in the solvent.[5] It is

advisable to discard the solution and prepare a fresh one from the solid stock. To prevent this,

always store solutions protected from light.[4]

Issue 2: I observe precipitation in my stock solution after thawing.

Precipitation upon thawing can occur if the compound's solubility limit is exceeded at lower

temperatures or if the solvent is not suitable for cryogenic storage.[5] To address this:

Thawing Protocol: Thaw the solution slowly at room temperature and vortex gently to ensure

it is fully dissolved before use.[5]

Concentration: Consider preparing and storing stock solutions at a slightly lower

concentration.[5]

Solvent Choice: Ensure you are using high-purity, anhydrous DMSO.[7]

Issue 3: My experimental results are inconsistent.

Inconsistent results can arise from several factors:

Compound Degradation: Avoid repeated freeze-thaw cycles by preparing single-use aliquots

of your stock solution.[5]

Cell Culture Conditions: Variations in cell passage number, confluency, or media components

can affect the cellular response. Standardize your cell culture protocols.[11]

DMSO Concentration: High concentrations of DMSO can be toxic to cells. It is recommended

to keep the final DMSO concentration in your cell culture media below 0.5%, and ideally

below 0.1%.[8][11] Always include a vehicle control (media with the same final concentration

of DMSO) in your experiments.[11]

Experimental Protocols
General Protocol for a Cell-Based Assay with VPC-18005
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This protocol provides a general workflow for treating adherent cells with VPC-18005.

Cell Seeding:

Plate cells in a multi-well plate at a density that is appropriate for the cell line and the

duration of the experiment.

Allow the cells to adhere and grow overnight in a humidified incubator at 37°C with 5%

CO₂.[3]

Compound Treatment:

Prepare serial dilutions of your VPC-18005 stock solution in fresh cell culture media to

achieve the desired final concentrations.

Remove the existing media from the cells.

Add the media containing the different concentrations of VPC-18005 to the appropriate

wells.

Include a vehicle control (media with the same final concentration of DMSO as the highest

concentration of VPC-18005 used).[11]

Incubation:

Incubate the cells with VPC-18005 for the desired duration of the experiment (e.g., 24, 48,

or 72 hours).[11]

Endpoint Analysis:

After the incubation period, perform your desired downstream analysis, such as a cell

viability assay (e.g., MTT), western blotting, or gene expression analysis.

Visualizations
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VPC-18005 Storage Workflow

Receive VPC-18005
(Solid Powder)

Store Solid at -20°C
(Long-term) or 4°C (Short-term)

Prepare Stock Solution
in Anhydrous DMSO

Aliquot into Single-Use Tubes

Store Aliquots at -80°C
(up to 6 months) or -20°C (up to 1 month)
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Caption: Recommended workflow for the storage of VPC-18005.
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VPC-18005 Mechanism of Action
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Caption: Simplified signaling pathway showing VPC-18005 inhibition of ERG.
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Troubleshooting Workflow for Inconsistent Results

Inconsistent
Experimental Results

Check Compound Integrity:
- Fresh Aliquot?

- Stored Correctly?

Check Cell Culture:
- Consistent Passage Number?

- Mycoplasma Tested?

Check Experimental Protocol:
- Consistent DMSO %?

- Vehicle Control Included?

Prepare Fresh Stock Solution Standardize Cell Culture Protocol Optimize and Standardize Protocol

Click to download full resolution via product page

Caption: A logical approach to troubleshooting inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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